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Compound of Interest

Compound Name: 2-Pentanethiol

Cat. No.: B1584482

Essential Safety and Handling Guide for 2-
Pentanethiol

This guide provides critical safety, handling, and disposal protocols for 2-Pentanethiol, tailored
for research and drug development professionals. Adherence to these procedures is essential
for ensuring laboratory safety and minimizing risk.

Hazard Summary

2-Pentanethiol is a hazardous chemical that requires careful handling due to its flammability,
toxicity, and irritant properties.[1][2] It is a colorless liquid with a strong, unpleasant odor, often
described as a stench.[1][2]
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Hazard Class

GHS Pictogram

Hazard Statement

Flammability

&

H225: Highly flammable liquid
and vapor.[1][3]

Acute Toxicity (Oral)

H301: Toxic if swallowed.[4]

Acute Toxicity (Dermal)

H312: Harmful in contact with
skin.[4]

Acute Toxicity (Inhalation)

H330: Fatal if inhaled.[4]

Skin Corrosion/Irritation

H315: Causes skin irritation.[1]
[31[5]

Eye Damage/Irritation

H319: Causes serious eye
irritation.[1][3]

STOT Single Exposure

H335: May cause respiratory

irritation.[5]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling. The following PPE is

mandatory.
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Specifications and Best

Body Part Required PPE .
Practices
Chemical Splash Goggles or
Safety Glasses with side Must meet ANSI Z.87.1
Eye / Face shields. A Face Shield is also standards.[6] Ensure a shug fit
required when there is arisk of  to protect against splashes.
a large splash.[6]
Disposable nitrile gloves
provide short-term protection
and should be changed
immediately upon contact.[6]
] ) For extended operations,
Compatible Chemical-
Hands ] consult the manufacturer's
Resistant Gloves. ) ) )
chemical resistance guide to
select an appropriate material
(e.g., Neoprene).[6] Always
inspect gloves for tears or
holes before use.
] ] Clothing must be long-sleeved
Flame-Retardant, Anti-Static
and fully buttoned.[5][6]
Lab Coat or Coveralls. ] )
Body ] ] Natural fibers like cotton are
Chemical-resistant apron for )
N recommended over synthetic
large quantities. ]
materials such as polyester.[6]
Footwear must cover the entire
Closed-toe, closed-heel _ .
Feet foot to protect against spills.[6]

chemical-resistant shoes.

[7]
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Required when working
outside of a certified chemical
fume hood, if ventilation is
inadequate, or when exposure
) NIOSH/MSHA-approved o
Respiratory ] limits may be exceeded.[8][9]
respirator. For spills or emergencies, a
self-contained breathing
apparatus (SCBA) is

necessary.[4][10]

Operational and Disposal Plans
Step 1: Preparation and Engineering Controls

Ventilation: All handling of 2-Pentanethiol must occur within a certified chemical fume hood
to minimize inhalation exposure.[3][4] Ensure the ventilation system is explosion-proof.[4][11]

Ignition Source Control: Before beginning work, remove all potential ignition sources from the
area, including open flames, hot plates, and spark-producing equipment.[4][5][8] Use only
non-sparking tools and explosion-proof electrical equipment.[4][8]

Grounding: Ground and bond all containers and transfer equipment to prevent the buildup of
static electricity, which can ignite flammable vapors.[4][8][11]

Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire
extinguisher (dry chemical, foam, or carbon dioxide) are accessible and functional.[4][11]

Step 2: Chemical Handling Protocol

Transport: When moving the chemical, keep it in a sealed, properly labeled container,
preferably within a secondary containment vessel.

Transfer: Carefully uncap the container. Use a pipette or other appropriate transfer device.
Perform all transfers slowly to minimize splashing and vapor generation.

Heating: If heating is required, use a closed system with ventilation.[4] Do not heat above
46°C in an open system.[4]
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Hygiene: Do not eat, drink, or smoke in the handling area.[4][8] Wash hands thoroughly with
soap and water after handling is complete.[8]

Storage: Store 2-Pentanethiol in a tightly closed container in a cool, dry, and well-ventilated
area designated for flammable liquids.[4][5][11] Store away from incompatible materials such
as strong acids, bases, and oxidizing agents.[4]

Step 3: Disposal Plan

Waste Collection: Collect all 2-Pentanethiol waste, including contaminated absorbent
materials and disposable PPE, in a dedicated, sealed, and clearly labeled hazardous waste
container.

Disposal: Dispose of the hazardous waste through an approved and licensed waste disposal
facility.[4][8] All disposal must be in accordance with applicable local, state, and federal
regulations.[4][12] Do not dispose of 2-Pentanethiol down the drain.[5]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.chemicalbook.com/msds/2-4-4-trimethyl-2-pentanethiol.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-264939.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-264939.pdf
https://www.benchchem.com/product/b1584482?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-4-4-trimethyl-2-pentanethiol.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/111120
https://www.fishersci.com/store/msds?partNumber=AAL0433014&productDescription=1-PENTANETHIOL+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-4-4-trimethyl-2-pentanethiol.pdf
https://www.benchchem.com/product/b1584482?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-4-4-trimethyl-2-pentanethiol.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-264939.pdf
https://www.chemicalbook.com/msds/2-4-4-trimethyl-2-pentanethiol.pdf
https://pim-resources.coleparmer.com/sds/65188.pdf
https://www.benchchem.com/product/b1584482?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/111120
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Immediate First Aid and Response

Incident
Protocol
Move the affected person to fresh air
immediately.[2][4] If breathing is difficult or has
Inhalation stopped, provide artificial respiration (if trained)

and seek immediate medical attention.[4][12]
[13]

Skin Contact

Immediately remove all contaminated clothing.
[4] Flush the affected skin with copious amounts
of water for at least 15 minutes.[2][12] Seek

medical attention.[2]

Eye Contact

Flush eyes immediately with plenty of water for
at least 15 minutes, holding eyelids open.[2][12]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion

Rinse the mouth with water.[4] Do NOT induce
vomiting.[4] Seek immediate medical attention.
[21[4]1[12]

Spill

Evacuate the area and remove all ignition
sources.[5][12] Ventilate the space. Wearing full
PPE (including respiratory protection), cover the
spill with an inert absorbent material like sand or
vermiculite.[4][12] Using non-sparking tools,
collect the material into a sealed container for

hazardous waste disposal.[4][12]

Quantitative Data
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Property Value

Molecular Formula CsH129[1]

Molecular Weight 104.22 g/mol [1]

Flash Point 19 °C/66.2 °F[12]

Boiling Point 120 - 122 °C/ 248 - 252 °F[5]
Density 0.835 g/cm?3 at 25 °C[5]

NFPA 704 Rating

Health: 2, Fire: 2, Reactivity: 0[4]

Experimental Workflow
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Caption: Workflow for the safe handling of 2-Pentanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1584482?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentanethiol
https://m.chemicalbook.com/ProductMSDSDetailCB6760452_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6760452_EN.htm
https://www.guidechem.com/encyclopedia/2-pentanethiol-dic9879.html
https://www.chemicalbook.com/msds/2-4-4-trimethyl-2-pentanethiol.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/111120
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://datasheets.scbt.com/sds/aghs/en/sc-264939.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sial/236705
https://chemm.hhs.gov/ppe.htm
https://www.fishersci.com/store/msds?partNumber=AAL0433014&productDescription=1-PENTANETHIOL+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/65188.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b1584482#personal-protective-equipment-for-handling-2-pentanethiol
https://www.benchchem.com/product/b1584482#personal-protective-equipment-for-handling-2-pentanethiol
https://www.benchchem.com/product/b1584482#personal-protective-equipment-for-handling-2-pentanethiol
https://www.benchchem.com/product/b1584482#personal-protective-equipment-for-handling-2-pentanethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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